Cas no 942841-10-3 (3-3-(9H-carbazol-9-yl)-2-hydroxypropyl-1-cyclohexyl-3-methylurea)

• Product Name: 3-3-(9H-carbazol-9-yl)-2-hydroxypropyl-1-cyclohexyl-3-methylurea
• CAS No: 942841-10-3
• MF: C₂₃H₂₉N₃O₂
• MW: 379.495265722275
• CID: 5429637
• PubChem ID: 24324057
• Update Time: 2023-11-22

3-3-(9H-carbazol-9-yl)-2-hydroxypropyl-1-cyclohexyl-3-methylurea Chemical and Physical Properties

Names and Identifiers

• 942841-10-3
• AKOS024482415
• 1-(3-(9H-carbazol-9-yl)-2-hydroxypropyl)-3-cyclohexyl-1-methylurea
• F3342-0036
• 3-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-1-cyclohexyl-3-methylurea
• VU0611375-1
• N-[3-(9H-Carbazol-9-yl)-2-hydroxypropyl]-N′-cyclohexyl-N-methylurea
• 3-3-(9H-carbazol-9-yl)-2-hydroxypropyl-1-cyclohexyl-3-methylurea

• Inchi： 1S/C23H29N3O2/c1-25(23(28)24-17-9-3-2-4-10-17)15-18(27)16-26-21-13-7-5-11-19(21)20-12-6-8-14-22(20)26/h5-8,11-14,17-18,27H,2-4,9-10,15-16H2,1H3,(H,24,28)
• InChI Key： DSBYTESFRVCPOV-UHFFFAOYSA-N
• SMILES： N(CC(O)CN1C2=C(C=CC=C2)C2=C1C=CC=C2)(C)C(NC1CCCCC1)=O

Computed Properties

• Exact Mass: 379.22597718g/mol
• Monoisotopic Mass: 379.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 602.8±55.0 °C(Predicted)
• pka: 13.70±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles